Cas no 1946021-34-6 ((4-fluoropyridin-3-yl)methanol hydrochloride)

• Product Name: (4-fluoropyridin-3-yl)methanol hydrochloride
• CAS No: 1946021-34-6
• MF: C₆H₇ClFNO
• MW: 163.577284097672
• MDL: MFCD30146466
• CID: 4630811
• PubChem ID: 122170266
• Update Time: 2025-10-29

(4-fluoropyridin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-fluoropyridin-3-yl)methanol hydrochloride
• 4-Fluoro-3-hydroxymethylpyridine hydrochloride
• AS-52889
• AKOS030628462
• (4-Fluoropyridin-3-yl)methanol HCl
• CS-0053199
• (4-fluoropyridin-3-yl)methanolhydrochloride
• (4-fluoropyridin-3-yl)methanol;hydrochloride
• 1946021-34-6
• P15839
• SB15809

• MDL： MFCD30146466
• Inchi： 1S/C6H6FNO.ClH/c7-6-1-2-8-3-5(6)4-9;/h1-3,9H,4H2;1H
• InChI Key： FQJHKCUXCOOXFI-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CN=C1)O.[H]Cl

Computed Properties

• Exact Mass: 163.0200197g/mol
• Monoisotopic Mass: 163.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on (4-fluoropyridin-3-yl)methanol hydrochloride

Comprehensive Overview of (4-fluoropyridin-3-yl)methanol hydrochloride (CAS No. 1946021-34-6)

(4-fluoropyridin-3-yl)methanol hydrochloride (CAS No. 1946021-34-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by the presence of a fluorine atom and a hydroxymethyl group on the pyridine ring, is widely used as a building block in drug discovery and organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The hydrochloride salt form of (4-fluoropyridin-3-yl)methanol enhances its stability and solubility, making it more suitable for various experimental conditions. Researchers often utilize this compound in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry. The fluorine substitution at the 4-position of the pyridine ring can influence the electronic properties and binding affinity of the resulting molecules, a feature highly sought after in modern drug design.

One of the key reasons for the growing interest in (4-fluoropyridin-3-yl)methanol hydrochloride is its role in the development of targeted therapies. With the rise of personalized medicine, researchers are increasingly focusing on compounds that can be tailored to interact with specific biological pathways. The fluoropyridine moiety in this compound is known to improve metabolic stability and bioavailability, making it a preferred choice for designing next-generation pharmaceuticals.

In addition to its pharmaceutical applications, (4-fluoropyridin-3-yl)methanol hydrochloride is also used in material science. Its ability to act as a ligand or intermediate in the synthesis of advanced materials has garnered attention in fields such as organic electronics and catalysis. The compound's versatility is further highlighted by its use in the preparation of fluorescent probes and sensors, which are essential tools in biochemical and environmental monitoring.

The synthesis of (4-fluoropyridin-3-yl)methanol hydrochloride typically involves the fluorination of pyridine derivatives followed by functional group transformations. Modern synthetic routes emphasize efficiency and sustainability, aligning with the global push toward green chemistry. Researchers are exploring catalytic methods and renewable resources to produce this compound with minimal environmental impact, a trend that resonates with the increasing demand for eco-friendly chemical processes.

From a commercial perspective, the demand for (4-fluoropyridin-3-yl)methanol hydrochloride is expected to grow, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research institutions. The compound's CAS No. 1946021-34-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance in global markets.

For researchers and industry professionals, understanding the properties and applications of (4-fluoropyridin-3-yl)methanol hydrochloride is essential. Its role in advancing medicinal chemistry and material innovation underscores its importance in contemporary science. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of cutting-edge technologies and therapies.